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Compound of Interest

Compound Name: 1-Chloro-3,3,3-trifluoro-1-propene

Cat. No.: B3333474 Get Quote

An objective evaluation of the hydrochlorofluoroolefin (HCFO) refrigerant, trans-1-chloro-3,3,3-

trifluoropropene—commonly known as HCFO-1233zd(E)—reveals its potential as a viable,

environmentally superior alternative to traditional hydrofluorocarbons (HFCs) like HFC-245fa

and HFC-134a in various thermal management systems. This guide synthesizes experimental

data to compare their environmental impact, safety, and thermodynamic performance in

applications such as high-temperature heat pumps (HTHPs) and Organic Rankine Cycles

(ORCs).

Data Presentation: A Quantitative Comparison
The following table summarizes key quantitative data for HCFO-1233zd(E) against the widely

used HFCs, HFC-245fa and HFC-134a, providing a clear basis for comparison.
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Property HCFO-1233zd(E) HFC-245fa HFC-134a

Environmental

Properties

Global Warming

Potential (GWP, 100-

yr)

< 5[1][2][3] 950 - 1030[4][5][6][7] 1300 - 1430[8][9][10]

Ozone Depletion

Potential (ODP)
Negligible[2] 0[5] 0[11]

Atmospheric Lifetime 26 days[1][2][3] 7.2 years[5] ~14 years

Safety Properties

ASHRAE Safety

Classification

A1 (Non-flammable)

[1]
B1 A1

Toxicity Low toxicity[5] Low toxicity[5] Low toxicity

Thermophysical

Properties

Boiling Point (°C) 18.3[10] 15.3 -26.1

Critical Temperature

(°C)
165.6 - 166.5[2] 154.0 101.1

Critical Pressure (kPa) 3620 - 3772[2] 3651 4059

Performance Metrics

(Illustrative)

COP (vs. HFC-245fa

in HTHP)

Up to 27% higher[6]

[12]
Baseline N/A

Net Cycle Efficiency

(vs. HFC-245fa in

ORC)

Up to 10.6% higher[4]

[13]
Baseline N/A

Pump Power (vs.

HFC-245fa in ORC)

10.3%–17.3% lower[4]

[13]
Baseline N/A
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Experimental Protocols
The performance data cited in this guide are derived from rigorous experimental evaluations

conducted under controlled laboratory settings. Key methodologies are detailed below:

1. High-Temperature Heat Pump (HTHP) Evaluation:

Objective: To compare the coefficient of performance (COP) and heating capacity of HCFO-

1233zd(E) as a drop-in replacement for HFC-245fa.

Apparatus: Experiments were conducted in a laboratory-scale HTHP test rig, often with a 10

kW heating capacity. These systems are typically single-stage and equipped with a variable-

speed piston or scroll compressor and an internal heat exchanger (IHX) for superheating

control.

Methodology: The performance is evaluated across a range of operating conditions. For

instance, a common reference point is a 50 K temperature lift (e.g., heat source at 60°C and

heat supply at 110°C). A parametric study is then performed by varying the heat source

temperature (e.g., 30°C to 80°C) and the heat sink supply temperature (e.g., 70°C to 150°C).

Key variables such as temperature, pressure, flow rate, and electric power are measured on

both the refrigerant and secondary fluid sides to calculate COP and capacity.

2. Organic Rankine Cycle (ORC) System Evaluation:

Objective: To assess the net cycle efficiency, power output, and expander performance of

HCFO-1233zd(E) relative to HFC-245fa for low-grade waste heat recovery.

Apparatus: A fully instrumented ORC module is used. This setup includes an evaporator, a

condenser, a working fluid pump, and an expander (e.g., scroll or turbine type) coupled to a

generator. The system is equipped with high-accuracy sensors for temperature, pressure,

mass flow rate, torque, and rotational speed.

Methodology: The ORC system is tested with both HCFO-1233zd(E) and HFC-245fa under

various operating conditions. The heat source temperature is varied (e.g., 101°C to 121°C)

while the cooling water temperature is held constant. The impact of the working fluid mass

flow rate is also investigated by adjusting the pump speed. Performance indicators such as
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expander isentropic efficiency, net electrical efficiency, and overall system efficiency are

calculated from the measured data.

Visualization of Refrigerant Selection Logic
The selection of a refrigerant is a multi-faceted process that balances environmental, safety,

and performance considerations. The following diagram illustrates this logical workflow.
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Phase 1: Environmental & Safety Screening

Phase 2: Performance Evaluation

Refrigerant Candidate

Low GWP? (<150)

Zero ODP?

Yes

Eliminate: High Environmental Impact

No

Acceptable Safety?
(Low Flammability/Toxicity)

Yes No

Eliminate: Unsafe

No

Proceed to Performance Evaluation

Yes

High COP & Efficiency?

Sufficient Capacity?

Yes

Re-evaluate or Consider Blends

No

Material Compatibility?

Yes

No

Select Refrigerant

Yes No

Click to download full resolution via product page

Caption: Logical workflow for modern refrigerant selection.
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Performance Evaluation Summary
Experimental results consistently demonstrate the advantages of HCFO-1233zd(E) over HFC-

245fa, a common working fluid in low-pressure centrifugal chillers and ORC systems.

Environmental Impact: With a Global Warming Potential (GWP) of less than 5 and a

negligible Ozone Depletion Potential (ODP), HCFO-1233zd(E) is a significantly more

environmentally friendly option compared to HFC-245fa (GWP ≈ 1030) and HFC-134a (GWP

≈ 1430).[1][2][4][6][8][9][10] Its short atmospheric lifetime further reduces its climate impact.

[1][2][3]

Energy Efficiency: In high-temperature heat pump applications, thermodynamic analyses

show that HCFO-1233zd(E) can improve the Coefficient of Performance (COP) by up to 27%

compared to HFC-245fa.[6][12] In Organic Rankine Cycles, HCFO-1233zd(E) has been

predicted to enable up to 10.6% higher net cycle efficiencies while requiring 10-17% lower

pump power than HFC-245fa.[4][13] While some drop-in experiments show slightly lower

power output due to different fluid densities, the overall thermal efficiency is often

comparable or slightly higher for HCFO-1233zd(E).[7][14]

Operating Characteristics: The boiling point and thermodynamic properties of HCFO-

1233zd(E) make it an ideal refrigerant for low-pressure centrifugal chillers.[10] Experimental

drop-in tests have shown that while heating or cooling capacity might be slightly different, the

overall system performance is often very similar to HFC-245fa, with some studies noting a

negligible difference in COP under specific conditions.[8][11] However, due to density

differences, the refrigerant mass flow rate for HCFO-1233zd(E) is approximately 20% lower

than for HFC-245fa in the same system.[7]

Safety and Compatibility: HCFO-1233zd(E) is classified as non-flammable and has low

toxicity (ASHRAE A1), making it a safe option for various applications.[1][5] It has shown

compatibility with polyolester (POE) lubricants, which are commonly used in refrigeration

systems.

In conclusion, HCFO-1233zd(E) presents a compelling case as a replacement for high-GWP

HFCs. Its ultra-low environmental impact, coupled with strong and often superior energy

efficiency, positions it as a leading next-generation refrigerant for researchers and engineers

developing sustainable thermal management technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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